1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

• IUPAC Name: [4-(3,4-dimethylphenyl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C19H21FN2O/c1-14-6-7-18(12-15(14)2)21-8-10-22(11-9-21)19(23)16-4-3-5-17(20)13-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: QNTDJFQTNZFFKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine, also known as DF-MDBP, is a piperazine derivative that has gained attention in the scientific community due to its potential use as a psychoactive drug. However,

Mechanism of Action

The exact mechanism of action of 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine is not fully understood, but it is believed to interact with the serotonergic system in the brain. It has been shown to have similar effects on serotonin receptors as other psychoactive drugs such as MDMA.
Biochemical and Physiological Effects:
1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to cause hyperthermia and increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine in lab experiments is its ability to selectively target serotonin receptors, which can help researchers better understand the role of serotonin in the brain. However, its psychoactive properties may also make it difficult to use in certain experiments.

Future Directions

1. Further studies on the antibacterial properties of 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine and its potential use as an antibiotic.
2. Studies on the antitumor activity of 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine in vivo.
3. Exploration of the potential use of 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine as a research tool for studying the serotonergic system in the brain.
4. Investigation into the potential therapeutic uses of 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine for conditions such as depression and anxiety.
In conclusion, 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has potential scientific research applications beyond its psychoactive properties. Its antibacterial and antitumor properties, as well as its ability to selectively target serotonin receptors, make it a promising area for future research.

Synthesis Methods

1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine can be synthesized through a multi-step process starting with the reaction of 3,4-dimethylphenylhydrazine with 3-fluorobenzoyl chloride. The resulting intermediate is then reacted with piperazine to produce 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has been studied for its potential use as a psychoactive drug, but it also has other scientific research applications. One study found that 1-(3,4-Dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has antibacterial properties, specifically against gram-positive bacteria such as Staphylococcus aureus. It was also found to have antitumor activity in vitro against human liver cancer cells.